Tin (IV) Isopropoxide

• Molecular Formula: C12H28O4Sn
• Molecular Weight: 355.06 g/mol
• IUPAC Name: propan-2-olate;tin(4+)
• InChI: InChI=1S/4C3H7O.Sn/c4*1-3(2)4;/h4*3H,1-2H3;/q4*-1;+4
• InChI Key: CCTFOFUMSKSGRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[Sn+4]

Description

Tin (IV) Isopropoxide, also known as tetraisopropoxystannane, is an organometallic compound with the chemical formula C12H28O4Sn. It is a colorless liquid that is highly sensitive to moisture and air. This compound is primarily used as a precursor for the synthesis of tin oxide nanoparticles and thin films, which have various applications in electronics, catalysis, and gas sensing .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tin (IV) Isopropoxide is typically synthesized by reacting tin(IV) chloride with isopropanol in the presence of a base such as ammonia. The reaction proceeds as follows:

$$\text{SnCl}_4 + 4 \text{(CH}_3\$$SnCl4​+4(CH3​ 

Synthesis routes and methods

Procedure details

Approx. 360 g of ammonia were introduced into a solution of 1000 g of tin tetrachloride in 6650 g of isopropanol. Subsequently, the ammonium chloride was filtered off. An approx. 16% solution of tin tetraisopropoxide in isopropanol was obtained. At a temperature of 70° C., 352 g of N-methyldiethanolamine were added to 6208 g of this solution and the mixture was kept at 70° C. for 1½ h. An approx. 20% solution of the target compound in isopropanol was obtained. Reprecipitation in 1,4-butanediol with distillative removal of isopropanol under reduced pressure afforded the 20% partial solution in 1,4-butanediol.